2-[2-Fluoro-4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-phenyl]-1-piperidin-1-yl-ethanone

• IUPAC Name: 2-[2-fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-1-piperidin-1-ylethanone
• InChI: InChI=1S/C19H27BFNO3/c1-18(2)19(3,4)25-20(24-18)15-9-8-14(16(21)13-15)12-17(23)22-10-6-5-7-11-22/h8-9,13H,5-7,10-12H2,1-4H3
• InChI Key: NZVMJVQAXJDKAE-UHFFFAOYSA-N
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)C2=CC(=C(C=C2)CC(=O)N3CCCCC3)F
• Molecular Formula: C19H27BFNO3
• Molecular Weight: 347.2 g/mol

Description

Chemical Structure and Key Features The compound 2-[2-Fluoro-4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-phenyl]-1-piperidin-1-yl-ethanone (CAS: Not explicitly provided; structurally similar to compounds in ) is a boronic ester derivative featuring:

• A 2-fluoro-substituted phenyl ring with a pinacol boronate ester group (4,4,5,5-tetramethyl-1,3,2-dioxaborolane) at the para position .
• A piperidin-1-yl-ethanone moiety attached to the ortho position of the phenyl ring.
• Molecular formula: Likely C₁₉H₂₄BFNO₃ (inferred from analogous structures in ).

Functional Significance The boronic ester group enables participation in Suzuki-Miyaura cross-coupling reactions, a cornerstone in synthesizing biaryl structures for pharmaceuticals and materials . The fluorine atom enhances metabolic stability and bioavailability, while the piperidine-ethanone group contributes to binding affinity in receptor-targeted drug design .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table highlights key structural and functional differences between the target compound and analogous boronic esters or piperidine-containing derivatives:

Compound Name	Molecular Formula	Key Substituents	Functional Groups	Applications/Notes
Target Compound	C₁₉H₂₄BFNO₃	2-Fluoro, 4-pinacol boronate, 1-piperidin-1-yl-ethanone	Boronic ester, ketone, piperidine	Potential intermediate for kinase inhibitors or PET tracers
1-(4-Methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)ethanone	C₁₅H₂₁BO₃	4-Methyl, 3-pinacol boronate, 1-ethanone	Boronic ester, ketone	Synthetic intermediate; lacks fluorine and piperidine, reducing pharmacological relevance
1-(4-(2,4-Difluorobenzoyl)piperidin-1-yl)ethanone	C₁₄H₁₅F₂NO₂	2,4-Difluorobenzoyl, 1-piperidin-1-yl-ethanone	Difluorophenyl ketone, piperidine	Risperidone impurity; no boronic ester limits cross-coupling utility
1-[2,6-Difluoro-4-(4,4,5,5-tetramethyl-dioxaborolan-2-yl)phenyl]ethanol	C₁₅H₂₀BF₂O₃	2,6-Difluoro, 4-pinacol boronate, 1-ethanol	Boronic ester, alcohol	Medicinal chemistry applications; ethanol group reduces stability compared to ketone
2-Fluoro-4-(4,4,5,5-tetramethyl-dioxaborolan-2-yl)benzaldehyde	C₁₃H₁₆BFO₃	2-Fluoro, 4-pinacol boronate, benzaldehyde	Boronic ester, aldehyde	Suzuki coupling precursor; aldehyde group enables nucleophilic additions

Key Findings from Comparative Analysis

Boronic Ester Utility: The target compound shares cross-coupling reactivity with 2-fluoro-4-pinacol boronate benzaldehyde and 1-(4-methyl-3-boronated phenyl)ethanone . However, its piperidine-ethanone group distinguishes it as a pharmacophore in drug discovery.

Fluorine Substitution: Unlike the 2,4-difluorobenzoyl derivative , the mono-fluoro substitution in the target compound balances lipophilicity and metabolic resistance without overcomplicating synthesis.

Piperidine vs. Other Heterocycles :

• Piperidine-containing analogs (e.g., Risperidone impurity ) exhibit CNS activity, suggesting the target compound could serve as a neurokinase inhibitor or antipsychotic precursor.

Synthetic Challenges :

• details multi-step syntheses involving TFA-mediated deprotection and column chromatography, which may apply to the target compound .